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Compound of Interest

Compound Name: Camphechlor

Cat. No.: B12814375 Get Quote

An In-depth Technical Guide to Camphechlor
This guide provides a comprehensive overview of Camphechlor, also known as Toxaphene,

for researchers, scientists, and drug development professionals. It covers its chemical identity,

physical and chemical properties, synthesis, mechanism of action, and analytical methods for

its detection.

Chemical Identity and Structure
Camphechlor is not a single chemical entity but a complex mixture of hundreds of chlorinated

bicyclic terpenes.[1] It is produced by the chlorination of camphene and the resulting mixture

typically contains 67-69% chlorine by weight.[1][2] Due to its heterogeneous nature, the exact

chemical structure has not been fully elucidated.[2] However, an approximate molecular

formula has been assigned.

The Chemical Abstracts Service (CAS) number for Camphechlor is 8001-35-2.[1][2][3][4][5][6]

Table 1: Chemical Identifiers for Camphechlor
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Identifier Value Reference

CAS Number 8001-35-2 [1][2][3][4][5][6]

Approximate Molecular

Formula
C₁₀H₁₀Cl₈ [1][2]

Average Molecular Weight 413.8 g/mol [2]

Canonical SMILES
C1C2C(C(C(C1(Cl)Cl)

(C2(CCl)C(Cl)Cl)CCl)Cl)Cl
[1]

Synonyms

Toxaphene,

Polychlorcamphene, Hercules

3956

[2][6]

Physicochemical Properties
Camphechlor is an amber, waxy solid at room temperature.[2] Its properties are summarized

in the table below.

Table 2: Physicochemical Properties of Camphechlor

Property Value Reference

Physical State Amber, waxy solid [2]

Melting Range 65 - 90 °C [2]

Vapor Pressure 3.3 x 10⁻⁵ mm Hg at 20-25 °C [2]

Water Solubility 0.4 - 3.0 mg/L [2]

Log P (Octanol-Water Partition

Coefficient)
3.6 [7]

Stability

Decomposes in the presence

of alkali, sunlight (UV

radiation), or at temperatures

above 120 °C

[2]
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Synthesis of Camphechlor
The industrial production of Camphechlor involves the photochlorination of camphene.
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Industrial Synthesis of Camphechlor

A laboratory-scale synthesis has also been developed using sulfuryl chloride as the chlorinating

agent, which allows for better control over the degree of chlorination.[8]

Experimental Protocol: Laboratory Synthesis of Camphechlor[8]

Reaction Setup: A solution of camphene in a suitable solvent (e.g., carbon tetrachloride) is

prepared in a reaction vessel equipped with a stirrer, a reflux condenser, and a dropping

funnel.

Initiation: A radical initiator, such as azobisisobutyronitrile (AIBN), is added to the solution.

Chlorination: Sulfuryl chloride is added dropwise to the heated and stirred solution. The

reaction is typically carried out under reflux.

Monitoring: The progress of the reaction can be monitored by gas chromatography (GC) to

observe the formation of chlorinated products.

Workup: After the reaction is complete, the solvent is removed under reduced pressure. The

resulting residue is the Camphechlor mixture.

Purification (Optional): The mixture can be further purified using column chromatography to

separate fractions with different degrees of chlorination.
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Mechanism of Action and Toxicity
Camphechlor is a non-systemic contact and stomach insecticide.[1] Its primary mode of action

is on the nervous system.

Camphechlor Exposure
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Mechanism of Action of Camphechlor
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Camphechlor acts on neurons, causing an imbalance in sodium and potassium ions, which is

a mechanism similar to that of cyclodiene insecticides.[1] This disruption leads to

hyperpolarization of the neurons and increased neuronal activity, resulting in stimulation of the

central nervous system.[9]

Camphechlor is highly toxic to mammals, birds, and aquatic organisms and has a high

potential for bioaccumulation.[1] It is classified as a possible human carcinogen.[10] Chronic

exposure in animal studies has been shown to adversely affect the liver, kidneys, spleen,

adrenal and thyroid glands, the central nervous system, and the immune system.[9]

Analytical Methods for Detection
The detection and quantification of Camphechlor in environmental and biological samples are

challenging due to its complex composition. Gas chromatography (GC) is the most common

analytical technique employed.

Sample Preparation Analysis

Sample (Water, Soil, etc.) Extraction
(SPE, Soxhlet, etc.)

Cleanup
(Adsorption Chromatography) Concentration Gas Chromatography (GC) Detector

(ECD or MS) Data Analysis

Click to download full resolution via product page

General Workflow for Camphechlor Analysis

Experimental Protocol: Analysis of Camphechlor in Water Samples (Based on EPA Method

525.3)[11]

Sample Collection and Preservation: Collect a 1-liter water sample in a clean glass

container. Preserve the sample by adjusting the pH to < 2 with hydrochloric acid and store at

4°C.

Solid Phase Extraction (SPE):

Condition an SPE cartridge (e.g., C18) with appropriate solvents (e.g., methanol followed

by reagent water).
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Pass the 1-liter water sample through the conditioned SPE cartridge at a controlled flow

rate.

Wash the cartridge to remove interferences.

Elute the trapped analytes with a suitable organic solvent (e.g., ethyl acetate,

dichloromethane).

Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of

nitrogen.

Gas Chromatography/Mass Spectrometry (GC/MS) Analysis:

Injector: Splitless injection of 1-2 µL of the concentrated extract.

GC Column: A non-polar or semi-polar capillary column (e.g., 5% phenyl-

methylpolysiloxane).

Oven Temperature Program: A programmed temperature ramp to separate the

components of the Camphechlor mixture.

Mass Spectrometer: Operate in either full scan or selected ion monitoring (SIM) mode.

SIM mode provides enhanced sensitivity.[11]

Quantification: Quantify Camphechlor by comparing the total area of the chromatographic

peaks to a calibration curve prepared from a certified Camphechlor standard. Due to its

complexity, Camphechlor elutes as a broad, multi-peaked signal.[11]

Experimental Protocol: Analysis of Camphechlor in Soil Samples (Based on EPA Method

8081)[12]

Extraction:

Soxhlet Extraction: Extract a known weight of the soil sample (e.g., 10-20 g) with a

suitable solvent mixture (e.g., hexane/acetone) for several hours.

Ultrasonic Extraction: Alternatively, extract the soil sample by sonication with a suitable

solvent.
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Cleanup:

Perform a cleanup step to remove interfering co-extracted substances. This can be

achieved using adsorption chromatography with materials like Florisil or silica gel.

Concentration: Concentrate the cleaned extract to a final volume of 1-10 mL.

Gas Chromatography with Electron Capture Detection (GC-ECD):

Injector: Splitless injection of the extract.

GC Column: A dual-column system is often used for confirmation.

Detector: An Electron Capture Detector (ECD) is highly sensitive to the chlorinated

compounds in Camphechlor.

Quantification: Quantify by comparing the peak pattern and area to a standard of

Camphechlor.

Table 3: Common Analytical Techniques for Camphechlor
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Technique Sample Type Key Features Reference

GC/MS Water

High selectivity and

confirmation of

identity. SIM mode for

enhanced sensitivity.

[11]

GC-ECD Soil, Water

High sensitivity to

chlorinated

compounds. Cost-

effective.

[12]

Solid Phase

Extraction (SPE)
Water

Efficient extraction

and concentration with

low solvent usage.

[13]

Soxhlet Extraction Soil

A classic and robust

method for solid

samples.

[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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